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Compound of Interest

Compound Name: 2,2,6-Trimethyldecane

Cat. No.: B15348671 Get Quote

For researchers, scientists, and drug development professionals requiring a certified reference

material (CRM) for 2,2,6-Trimethyldecane, sourcing this specific branched alkane can present

a significant challenge due to its limited commercial availability as a standard off-the-shelf

product. This guide provides a comprehensive comparison of sourcing options, available data

for closely related isomers, and a general experimental protocol for its analysis.

Comparison of Sourcing Options and Related
Isomers
Given the scarcity of a dedicated CRM for 2,2,6-Trimethyldecane, researchers have two

primary avenues: custom synthesis or the use of a structurally similar isomer as an alternative,

if analytically justifiable. The following table summarizes the key considerations for these

approaches and provides data on available isomers that may serve as potential substitutes or

analytical benchmarks.
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Feature

2,2,6-
Trimethyldeca
ne (Custom
Synthesis)

2,6,8-
Trimethyldeca
ne

2,6,7-
Trimethyldeca
ne

2,4,6-
Trimethyldeca
ne

Availability
Custom order

required

Available from

some chemical

suppliers

Limited

availability

Limited

availability

Certification

ISO 17034 and

ISO/IEC 17025

certification

available from

custom synthesis

providers

Varies by

supplier; may not

be a certified

reference

material

Varies by

supplier; may not

be a certified

reference

material

Varies by

supplier; may not

be a certified

reference

material

CAS Number 10059-99-1 62108-26-3 62108-25-2 62108-27-4

Molecular

Formula
C₁₃H₂₈ C₁₃H₂₈ C₁₃H₂₈ C₁₃H₂₈

Molecular Weight 184.36 g/mol 184.36 g/mol 184.36 g/mol 184.36 g/mol

GC Retention

Index (Non-polar

column)

Not readily

available
1104[1]

Data not readily

available

Data not readily

available

Purity

High purity

(typically >98%)

achievable

through custom

synthesis

Varies by

supplier

Varies by

supplier

Varies by

supplier

Lead Time
Several weeks to

months

Typically in-stock

or short lead time
Varies Varies

Cost

High (custom

synthesis is

expensive)

Moderate Moderate Moderate
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Sourcing via Custom Synthesis
For applications requiring the exact isomer, custom synthesis is the most reliable option.

Companies such as AccuStandard and Cerilliant offer custom synthesis of high-purity reference

standards.[2][3] These services typically operate under robust quality management systems,

with accreditation to ISO 17034 and ISO/IEC 17025, ensuring the material's identity, purity, and

concentration are well-characterized.[4][5][6][7]

The process for acquiring a custom CRM generally follows the workflow below:
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Custom CRM Sourcing Workflow

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
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The following is a general protocol for the analysis of 2,2,6-Trimethyldecane and its isomers

using GC-MS. This method is suitable for verifying the identity and purity of the reference

material.

1. Objective: To confirm the identity and assess the purity of a trimethyldecane isomer

reference material.

2. Materials and Equipment:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: Non-polar, e.g., 5% phenyl-methylpolysiloxane (30 m x 0.25 mm ID x 0.25

µm film thickness)

Carrier Gas: Helium (99.999% purity)

Sample: Trimethyldecane reference material

Solvent: Hexane or other suitable organic solvent

Vials and syringes

3. GC-MS Conditions:

Inlet Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Injection Volume: 1 µL

Oven Temperature Program:

Initial Temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

Carrier Gas Flow: Constant flow, e.g., 1.0 mL/min
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MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-300

4. Procedure:

Prepare a dilute solution of the trimethyldecane reference material in the chosen solvent

(e.g., 100 µg/mL).

Set up the GC-MS with the specified conditions.

Inject the prepared sample into the GC-MS.

Acquire the data.

Process the data to obtain the total ion chromatogram (TIC) and the mass spectrum of the

peak of interest.

Compare the obtained mass spectrum with a reference library (e.g., NIST) to confirm the

identity of the compound.

Assess the purity by calculating the peak area percentage of the main component in the TIC.

The workflow for this analytical process can be visualized as follows:
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GC-MS Analytical Workflow

Conclusion
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While a certified reference material for 2,2,6-Trimethyldecane is not readily available off-the-

shelf, researchers can procure this critical standard through custom synthesis from reputable

suppliers. This approach ensures high purity and proper certification to meet stringent research

and regulatory requirements. For applications where a structurally similar compound is

acceptable, isomers such as 2,6,8-Trimethyldecane may be considered, though their

certification status must be carefully evaluated. The provided GC-MS protocol offers a

foundational method for the analysis and verification of these materials in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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